Cas no 196391-40-9 (methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate)

• Product Name: methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate
• CAS No: 196391-40-9
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 3054113
• PubChem ID: 3091328
• Update Time: 2025-06-13

methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate
• AKOS016041644
• EU-0010274
• CS-0222428
• 2-(1H-Benzoimidazol-2-ylsulfanyl)-propionic acid methyl ester
• SR-01000398257
• methyl 2-(1H-benzimidazol-2-ylsulfanyl)propanoate
• F0017-0196
• 196391-40-9
• AF-399/32356001
• EN300-111098
• AKOS000275581
• methyl2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate
• methyl 2-((1H-benzo[d]imidazol-2-yl)thio)propanoate
• WHA39140
• ChemDiv1_000461
• HMS588E21
• F1008-0120
• CCG-110703
• Z54179048
• STL477461
• SR-01000398257-1

• Inchi： 1S/C11H12N2O2S/c1-7(10(14)15-2)16-11-12-8-5-3-4-6-9(8)13-11/h3-7H,1-2H3,(H,12,13)
• InChI Key： CSGQJXYOVIGMRM-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 236.06194880Da
• Monoisotopic Mass: 236.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate

Methyl 2-(1H-1,3-Benzodiazol-2-ylsulfanyl)propanoate: An Overview of a Versatile Compound (CAS No. 196391-40-9)

Methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate (CAS No. 196391-40-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its benzodiazole core and sulfanyl functional group, which contribute to its distinct chemical properties and potential applications. In this article, we will delve into the structure, synthesis, properties, and recent research developments surrounding this intriguing molecule.

The structure of methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate is composed of a benzodiazole ring attached to a propanoate ester via a sulfur atom. The benzodiazole moiety is a well-known heterocyclic system with a wide range of biological activities, including anxiolytic, sedative, and muscle relaxant properties. The presence of the sulfanyl group adds additional reactivity and functional versatility to the molecule. This combination makes it an attractive candidate for various chemical and biological studies.

Synthesis of methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate can be achieved through several routes. One common method involves the reaction of 2-mercaptobenzodiazole with methyl acrylate in the presence of a base. This reaction typically proceeds via a nucleophilic addition mechanism, where the thiol group attacks the carbonyl carbon of the acrylate ester. Another approach involves the S-alkylation of 2-mercaptobenzodiazole with an appropriate alkyl halide followed by esterification with methanol. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

Physical and chemical properties of methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate include its molecular weight of approximately 255.3 g/mol and its solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits moderate stability under standard laboratory conditions but may require protection from light and moisture to prevent degradation. Its melting point is around 70°C, and it has a characteristic UV absorption spectrum with peaks at around 250 nm and 300 nm.

In terms of biological activity, methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of thioredoxin reductase (TrxR), an enzyme that plays a crucial role in cellular redox homeostasis and is implicated in various diseases such as cancer and neurodegenerative disorders. The mechanism of action involves the binding of the sulfanyl group to the active site of TrxR, leading to its inhibition.

Furthermore, methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate has been evaluated for its antimicrobial properties. Preliminary data suggest that it exhibits moderate activity against several bacterial strains, including both Gram-positive and Gram-negative species. This activity is attributed to its ability to disrupt bacterial cell membranes or interfere with essential metabolic processes. However, more extensive studies are needed to fully understand its antimicrobial mechanisms and potential therapeutic applications.

Another area of interest is the pharmacological profile of this compound. Preclinical studies have investigated its effects on central nervous system (CNS) function. Results indicate that it may possess anxiolytic properties similar to those observed with other benzodiazepine derivatives. However, further research is required to determine its efficacy and safety profile in animal models before considering clinical trials.

Recent advancements in computational chemistry have also contributed to our understanding of methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with target proteins. These computational tools are valuable for predicting binding affinities and optimizing lead compounds for drug discovery programs.

In conclusion, methyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoate (CAS No. 196391-40-9) is a multifaceted compound with significant potential in various scientific domains. Its unique structure combines elements from well-studied benzodiazoles with novel functional groups that offer new avenues for exploration. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in both academic and industrial settings.